7-(4-methoxyphenyl)-5-methyl-N-(pyridin-2-yl)-4,7-dihydrotetrazolo[1,5-a]pyrimidine-6-carboxamide

• IUPAC Name: 7-(4-methoxyphenyl)-5-methyl-N-pyridin-2-yl-4,7-dihydrotetrazolo[1,5-a]pyrimidine-6-carboxamide
• InChI: InChI=1S/C18H17N7O2/c1-11-15(17(26)21-14-5-3-4-10-19-14)16(25-18(20-11)22-23-24-25)12-6-8-13(27-2)9-7-12/h3-10,16H,1-2H3,(H,19,21,26)(H,20,22,24)
• InChI Key: NHBFKYOKTGYAEV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(N2C(=NN=N2)N1)C3=CC=C(C=C3)OC)C(=O)NC4=CC=CC=N4
• Molecular Formula: C18H17N7O2
• Molecular Weight: 363.4 g/mol

Description

Pyrimidines are aromatic heterocyclic compounds that contain two nitrogen atoms at positions 1 and 3 of the six-membered ring. Numerous natural and synthetic pyrimidines are known to exist. They display a range of pharmacological effects including antioxidants, antibacterial, antiviral, antifungal, antituberculosis, and anti-inflammatory.

Synthesis Analysis

A novel series of 1,3,4-thiadiazoles, 5-arylazothiazoles and hexahydropyrimido-[4,5-d][1,2,4]triazolo[4,3-a]pyrimidines were synthesized via reaction of hydrazonoyl halides with each of alkyl carbothioates, carbothioamides and 7-thioxo-5,6,7,8-tetrahydropyrimido-[4,5-d]pyrimidine-2,4(1H,3H)-diones in the presence of triethylamine.

Molecular Structure Analysis

The structures of the newly synthesized compounds were established based on their spectral data, elemental analyses and alternative synthetic routes whenever possible.

Chemical Reactions Analysis

Anti-inflammatory effects of pyrimidines are attributed to their inhibitory response versus the expression and activities of certain vital inflammatory mediators namely prostaglandin E2, inducible nitric oxide synthase, tumor necrosis factor-α, nuclear factor κB, leukotrienes, and some interleukins.

Scientific Research Applications

Antiproliferative Activity in Cancer Cells

• .
• The most potent derivatives displayed low micromolar GI50 values. .

Fluorescent pH Indicator

• .

Blood Coagulation Factor Xa Inhibition

• .

Anticancer Activity Against Specific Cell Lines

• .
• .

Thiazolopyrimidine Derivatives and CDK Inhibition

• .

Chemical Properties and Applications

• .

Mechanism of Action

Due to resemblance in structure with the nucleotide base pair of DNA and RNA, pyrimidines are recognized as valuable compounds in the treatment of cancer. Many novel pyrimidine derivatives have been designed and developed for their anticancer activity in the last few years.

Future Directions

This review intends to assist in the development of more potent and efficacious anticancer drugs with pyrimidine scaffold. Detailed SAR analysis and prospects together provide clues for the synthesis of novel pyrimidine analogs possessing enhanced anti-inflammatory activities with minimum toxicity.